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Compound of Interest

Compound Name: Fmoc-D-cis-hyp-OH

Cat. No.: B557719 Get Quote

Proper disposal of Fmoc-D-cis-hyp-OH is critical for maintaining laboratory safety and

ensuring environmental compliance. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical responsibly.

Immediate Safety and Handling
Before beginning any disposal procedure, it is essential to handle Fmoc-D-cis-hyp-OH in

accordance with good industrial hygiene and safety practices.[1][2] Always operate in a well-

ventilated area, preferably within a fume hood, to avoid the formation and inhalation of dust and

aerosols.[1][3]

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times when

handling Fmoc-D-cis-hyp-OH:

Eye Protection: Tightly fitting safety goggles or a face shield.[4]

Hand Protection: Chemical-impermeable gloves. Gloves should be inspected before use and

disposed of properly after handling the chemical.[1][5]

Body Protection: A lab coat or suitable protective clothing.[1]

Respiratory Protection: In cases of insufficient ventilation or dust formation, use an approved

dust respirator.[6]
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Fmoc-D-cis-hyp-OH should be treated as regulated hazardous waste and must not be

disposed of in regular trash or down the drain.[1][7][8] Discharge into sewer systems or the

environment must be avoided.[1]

Waste Collection:

Collect waste Fmoc-D-cis-hyp-OH and any materials contaminated with it (e.g., weighing

papers, contaminated silica gel, or gloves) for disposal.[7][9]

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by your institution's safety office.[8][10]

Containerization:

Place the solid chemical waste into a strong, sealable container that is compatible with the

chemical.[2][7] The original product container is often the best choice if it is in good

condition.[2][10]

Ensure the container is properly closed and free of any external residue.[1][2] Containers

should be filled to no more than 90% capacity.[9]

Labeling:

Clearly label the waste container as "Hazardous Waste".[7][8][9]

The label must include the full chemical name: "Fmoc-D-cis-hyp-OH" or "(2R,4R)-1-(((9H-

fluoren-9-yl)methoxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid".[1][8] Abbreviations

are not permitted.[8]

Also include the approximate quantity, date of generation, and the principal investigator's

name and lab location.[8]

Storage:

Store the sealed and labeled waste container in a designated, secure hazardous waste

storage area within the laboratory.[2][9]

This area should be cool, dry, and well-ventilated, away from incompatible materials.[1][3]
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or

equivalent office to schedule a pickup for the hazardous waste.[2][7]

Follow their specific procedures for waste pickup requests. The material will ultimately be

disposed of by a licensed chemical destruction plant or through controlled incineration.[1]

Disposal of Contaminated Packaging
Empty containers that held Fmoc-D-cis-hyp-OH must also be handled properly.

Containers can be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[10]

After proper rinsing, the container label should be defaced, and the container can be offered

for recycling or disposed of as regular trash, per your institution's policy.[1][2]

Alternatively, the packaging can be punctured to render it unusable and disposed of in a

sanitary landfill or via controlled incineration if made of combustible materials.[1]

Emergency Procedures for Spills
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, collect the spilled solid material using spark-proof tools.[1][6]

Place the collected material into a suitable, closed container for disposal as hazardous

waste.[1][6]

Prevent the spilled chemical from entering drains.[1]

Clean the affected area and decontaminate surfaces.[11]
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Property Value

Chemical Name Fmoc-D-cis-hyp-OH

Synonyms

Fmoc-D-cis-4-hydroxyproline, (2R,4R)-1-(((9H-

fluoren-9-yl)methoxy)carbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid

CAS Number 214852-45-6[1]

Molecular Formula C₂₀H₁₉NO₅[1]

Molecular Weight 353.37 g/mol [1]

Physical State White solid[12]

Storage Temperature 2-8°C[3][12]

Disposal Method
Licensed chemical destruction plant or

controlled incineration[1]
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Workflow for Fmoc-D-cis-hyp-OH Disposal

Preparation & Safety

Waste Collection & Segregation

Labeling & Storage

Final Disposal

Start: Have Fmoc-D-cis-hyp-OH
for Disposal

Wear Appropriate PPE:
- Safety Goggles

- Impermeable Gloves
- Lab Coat

Work in a
Well-Ventilated Area
(e.g., Fume Hood)

Collect Waste Chemical
& Contaminated Items

Is this the only waste? Spill Occurs!

Potential Hazard

Place in a dedicated,
properly sealed container

Yes No, keep segregated

Label as 'Hazardous Waste'
with full chemical name,
date, and PI information

Store in a designated,
secure waste area

Contact EHS for
waste pickup

End: Waste is properly
disposed of by licensed vendor

Follow Emergency
Spill Procedure:

1. Evacuate & Ventilate
2. Wear PPE

3. Contain & Collect
4. Place in waste container

Click to download full resolution via product page

Caption: Disposal decision workflow for Fmoc-D-cis-hyp-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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